1,4-Dihydropyrido[3,2-c]pyridazine
Overview
Description
1,4-Dihydropyrido[3,2-c]pyridazine is a derivative of pyridazine . Pyridazine is an organic compound with a six-membered ring containing two adjacent nitrogen atoms . It’s worth noting that the specific compound “1,4-Dihydropyrido[3,2-c]pyridazine” does not have much information available in the literature.
Synthesis Analysis
The synthesis of 1,4-Dihydropyridine (1,4-DHP), a related compound, has been extensively studied . The construction of 1,4-DHP involves structural and functional modifications using multi-component one-pot and green synthetic methodologies . Various synthons have been developed as C4 sources of 1,4-DHP .Scientific Research Applications
Anticancer Applications
1,4-Dihydropyrido[3,2-c]pyridazine derivatives have been explored for their potential in anticancer treatments. For instance, compounds related to 1,4-Dihydropyrido[3,2-c]pyridazine, such as 1,2-dihydropyrido[3,4-b]pyrazines, have shown significant antitumor activity in mice, acting as mitotic inhibitors. These compounds cause the accumulation of cells at mitosis, a critical phase of cell division, indicating their potential as cancer therapies (Temple et al., 1987).
Applications in Water Oxidation
A family of Ru complexes, which includes derivatives of 1,4-Dihydropyrido[3,2-c]pyridazine, has been developed for water oxidation applications. These complexes exhibit promising properties for oxygen evolution, indicating their potential in catalysis and renewable energy applications (Zong & Thummel, 2005).
Potential in Herbicide Development
Novel derivatives of 1,4-Dihydropyrido[3,2-c]pyridazine have been synthesized and evaluated for their herbicidal activities. Some compounds in this category have shown promising results in inhibiting chlorophyll and could serve as potent herbicides, potentially offering new solutions for agricultural weed control (Xu et al., 2008).
Applications in Synthetic Chemistry
1,4-Dihydropyrido[3,2-c]pyridazine and its derivatives are valuable in synthetic chemistry for producing various complex compounds. They have been utilized in the synthesis of annulated pyridazines and polycyclic derivatives, contributing to the development of novel compounds with potential applications in medicinal chemistry and other fields (Price et al., 2022).
properties
IUPAC Name |
1,4-dihydropyrido[3,2-c]pyridazine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-2-7-6(8-4-1)3-5-9-10-7/h1-2,4-5,10H,3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOVPIENEWFJVFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=NNC2=C1N=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00496702 | |
Record name | 1,4-Dihydropyrido[3,2-c]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00496702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dihydropyrido[3,2-c]pyridazine | |
CAS RN |
65847-63-4 | |
Record name | 1,4-Dihydropyrido[3,2-c]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00496702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.